Cas no 83485-34-1 (2-Methoxy-4-methylbenzenethiol)

• Product Name: 2-Methoxy-4-methylbenzenethiol
• CAS No: 83485-34-1
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 2858032
• PubChem ID: 12772784
• Update Time: 2025-04-21

2-Methoxy-4-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 83485-34-1
• DTXSID501306571
• SCHEMBL11304211
• 2-Methoxy-4-methylbenzenethiol

• Inchi： 1S/C8H10OS/c1-6-3-4-8(10)7(5-6)9-2/h3-5,10H,1-2H3
• InChI Key： YBDVVSMQYQJAER-UHFFFAOYSA-N
• SMILES： SC1C=CC(C)=CC=1OC

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols